gamma-Linolenic acid ethyl ester
gamma-Linolenic acid ethyl ester
γ-Linolenic acid (GLA) is an ω-6 fatty acid which can be elongated to arachidonic acid for endogenous eicosanoid synthesis. It is a weak leukotriene B4 (LTB4) receptor antagonist, inhibiting [3H]-LTB4 binding to porcine neutrophil membranes with a Ki value of 1 µM. GLA produces 53% inhibition at a 1 mg/kg dose in an in vivo model of LTB4-induced bronchoconstriction. GLA ethyl ester is an esterified version of the free acid which is less water soluble but more amenable for the formulation of GLA-containing diets.
γ-Linolenic acid (GLA) is an ω-6 fatty acid which can be elongated to arachidonic acid for endogenous eicosanoid synthesis. It is a weak leukotriene B4 (LTB4) receptor antagonist, inhibiting [ GLA ethyl ester is an esterified version of the free acid which is less water soluble but more amenable for the formulation of GLA-containing diets.
γ-Linolenic acid (GLA) is an ω-6 fatty acid which can be elongated to arachidonic acid for endogenous eicosanoid synthesis. It is a weak leukotriene B4 (LTB4) receptor antagonist, inhibiting [ GLA ethyl ester is an esterified version of the free acid which is less water soluble but more amenable for the formulation of GLA-containing diets.
Brand Name:
Vulcanchem
CAS No.:
31450-14-3
VCID:
VC21234073
InChI:
InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-9,11-12,14-15H,3-7,10,13,16-19H2,1-2H3
SMILES:
CCCCCC=CCC=CCC=CCCCCC(=O)OCC
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
gamma-Linolenic acid ethyl ester
CAS No.: 31450-14-3
Cat. No.: VC21234073
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
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Specification
| Description | γ-Linolenic acid (GLA) is an ω-6 fatty acid which can be elongated to arachidonic acid for endogenous eicosanoid synthesis. It is a weak leukotriene B4 (LTB4) receptor antagonist, inhibiting [3H]-LTB4 binding to porcine neutrophil membranes with a Ki value of 1 µM. GLA produces 53% inhibition at a 1 mg/kg dose in an in vivo model of LTB4-induced bronchoconstriction. GLA ethyl ester is an esterified version of the free acid which is less water soluble but more amenable for the formulation of GLA-containing diets. γ-Linolenic acid (GLA) is an ω-6 fatty acid which can be elongated to arachidonic acid for endogenous eicosanoid synthesis. It is a weak leukotriene B4 (LTB4) receptor antagonist, inhibiting [ GLA ethyl ester is an esterified version of the free acid which is less water soluble but more amenable for the formulation of GLA-containing diets. |
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| CAS No. | 31450-14-3 |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | ethyl octadeca-6,9,12-trienoate |
| Standard InChI | InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-9,11-12,14-15H,3-7,10,13,16-19H2,1-2H3 |
| Standard InChI Key | MJLYTDAIYLGSRZ-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\CCCCC(=O)OCC |
| SMILES | CCCCCC=CCC=CCC=CCCCCC(=O)OCC |
| Canonical SMILES | CCCCCC=CCC=CCC=CCCCCC(=O)OCC |
| Appearance | Assay:≥98%A solution in ethanol |
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